Cas no 547763-98-4 (1,2,4-Triazine, 3-(ethylthio)-)

• Product Name: 1,2,4-Triazine, 3-(ethylthio)-
• CAS No: 547763-98-4
• MF: C₅H₇N₃S
• MW: 141.194178819656
• CID: 4031784
• Update Time: 2025-06-09

1,2,4-Triazine, 3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3-(ethylthio)-

• Inchi： 1S/C5H7N3S/c1-2-9-5-6-3-4-7-8-5/h3-4H,2H2,1H3
• InChI Key： LIEBNNLEPRLMST-UHFFFAOYSA-N
• SMILES： N1C=CN=C(SCC)N=1

Additional information on 1,2,4-Triazine, 3-(ethylthio)-

Introduction to 1,2,4-Triazine, 3-(ethylthio) (CAS No. 547763-98-4)

1,2,4-Triazine, 3-(ethylthio), identified by its Chemical Abstracts Service (CAS) number 547763-98-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the triazine family, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of an ethylthio (-SCH₂CH₃) substituent at the 3-position introduces unique reactivity and potential applications in synthetic chemistry and drug development.

The structural framework of 1,2,4-triazine provides a versatile platform for chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The ethylthio group not only influences the electronic properties of the ring but also enhances its solubility in various organic solvents, facilitating its use in industrial and laboratory settings.

In recent years, 1,2,4-triazine derivatives have garnered considerable attention due to their diverse biological activities. Researchers have been exploring their potential as precursors for agrochemicals, pharmaceuticals, and specialty chemicals. The compound’s ability to undergo nucleophilic substitution reactions at the 3-position allows for the introduction of various functional groups, enabling the design of novel molecules with tailored properties.

One of the most promising applications of 1,2,4-triazine derivatives is in the field of medicinal chemistry. Studies have demonstrated that certain triazines exhibit antimicrobial, antiviral, and anti-inflammatory properties. For instance, modifications at the 3-position with bioactive moieties have led to the discovery of compounds with enhanced pharmacological profiles. The ethylthio-substituted triazine has been investigated for its potential in developing new therapeutic agents targeting specific disease pathways.

The synthesis of 1,2,4-triazine-3-ethanethiol (CAS No. 547763-98-4) typically involves multi-step reactions starting from readily available precursors such as cyanamide or thiourea. The ethylthio group is often introduced through thiolation reactions or nucleophilic substitution processes. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency and yield of these processes.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and selectivity of 1-(ethylthio)-3-(trifluoromethyl)-1H-1,2,4-triazine derivatives. Molecular modeling studies have helped predict optimal reaction conditions and identify potential intermediates, streamlining the drug discovery process. These computational tools are particularly valuable in designing complex molecules with specific biological activities.

The pharmaceutical industry has shown interest in 1-(ethylthio)-2-(trifluoromethyl)-3H-1H-1,2,4-triazine due to its structural similarity to known bioactive compounds. Researchers are exploring its potential as a scaffold for developing new drugs with improved efficacy and reduced side effects. The ethylthio group’s ability to interact with biological targets has been exploited to enhance binding affinity and pharmacokinetic properties.

In addition to pharmaceutical applications, 1-(ethylthio)-2-chloro-4-methyl-1H-1H-1(2H),2(1H),4-triazine has found utility in agrochemical research. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties. The versatility of triazine derivatives in modifying their chemical structure allows scientists to fine-tune their biological activity for specific agricultural needs.

The environmental impact of triazine-based compounds has also been a subject of interest. While these compounds offer numerous benefits in industrial and medicinal applications, their fate in ecosystems must be carefully evaluated. Biodegradation studies have been conducted to assess how these molecules interact with microbial communities and environmental matrices. Understanding these interactions is essential for developing sustainable chemical processes.

Future research directions for 1-(ethylthio)-3-chloro-2-methyl-1H-1H-1(2H),2(1H),4-triazine include exploring novel synthetic routes and expanding their applications in green chemistry. Innovations such as biocatalysis and flow chemistry are being integrated into the synthesis of triazine derivatives to improve sustainability and efficiency. These advancements will contribute to reducing the environmental footprint of chemical manufacturing while maintaining high-quality products.

The role of CAS No. 547763-98-4 in driving innovation across multiple scientific disciplines underscores its importance as a research tool. As our understanding of molecular interactions deepens, so does the potential for discovering new applications for this versatile compound. Continued investment in chemical research will undoubtedly lead to further breakthroughs derived from triazine chemistry.